Cas no 438234-59-4 (2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide)

• Product Name: 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide
• CAS No: 438234-59-4
• MF: C₁₉H₃₀N₂OS
• MW: 334.519303798676
• MDL: MFCD03422645
• CID: 4714273
• Update Time: 2025-06-11

2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-amino-N-cyclohexyl-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-6-(tert-butyl)-N-cyclohexyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Oprea1_692561
• BBL013739
• STK334224
• ST508
• 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide

• MDL： MFCD03422645
• Inchi： 1S/C19H30N2OS/c1-19(2,3)12-9-10-14-15(11-12)23-17(20)16(14)18(22)21-13-7-5-4-6-8-13/h12-13H,4-11,20H2,1-3H3,(H,21,22)
• InChI Key： LIAUUTUHJQBKJY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2CCCCC2)=O)C2=C1CC(CC2)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide

Professional Introduction to 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide (CAS No. 438234-59-4)

2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 438234-59-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzobthiophene class, a structural scaffold that has garnered considerable attention due to its potential biological activities and applications in drug discovery. The presence of multiple functional groups, including an amino group, a tert-butyl substituent, and a cyclohexyl moiety, contributes to the unique chemical and pharmacological properties of this compound.

The benzobthiophene core is a heterocyclic aromatic system that has been extensively studied for its role in various pharmacological contexts. Benzobthiophenes are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for the development of therapeutic agents. The specific substitution pattern in 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide influences its pharmacokinetic behavior and binding affinity to biological targets. The N-cyclohexyl group enhances solubility and metabolic stability, while the 6-tert-butyl substituent may influence the compound's conformational preferences and interactions with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have indicated that the amino group at the 2-position of the benzobthiophene ring can engage in hydrogen bonding interactions with polar residues in protein targets. This feature is particularly important for designing molecules with enhanced binding affinity and selectivity. Additionally, the tert-butyl group at the 6-position provides steric hindrance, which can be crucial for optimizing drug-like properties such as solubility and permeability.

The tetrahydrobenzobthiophene moiety introduces a rigidified scaffold compared to its unsubstituted counterpart, which can improve metabolic stability and reduce susceptibility to enzymatic degradation. This structural feature is particularly relevant in drug development, where long-term bioavailability is a critical factor. Furthermore, the carboxamide functional group at the 3-position can participate in salt formation, enhancing oral bioavailability and improving formulation properties.

In recent years, there has been growing interest in exploring novel scaffolds for treating neurological disorders. Benzobthiophene derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. Preliminary studies on 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide suggest potential activity as a modulator of serotonin receptors (e.g., 5-HT1A). Serotonin receptor modulation is relevant for conditions such as depression, anxiety disorders, and cognitive dysfunction. The compound's unique structural features may allow it to interact with these receptors in a manner distinct from existing therapeutic agents.

Another area of interest is the use of benzobthiophene derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways involved in cancer progression. The ability of 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide to inhibit specific kinases could make it a valuable candidate for oncology applications. High-throughput screening (HTS) campaigns have identified several benzobthiophene derivatives with kinase inhibitory activity. The structural motifs present in this compound may contribute to its potential as an inhibitor of aberrantly activated kinases observed in various cancers.

The synthesis of complex molecules like 2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide requires sophisticated synthetic methodologies. Advances in organic synthesis have enabled the efficient construction of such intricate structures using multi-step reactions involving cyclization, functional group interconversions, and protecting group strategies. The introduction of chiral centers through asymmetric synthesis can further enhance the pharmacological profile of derivatives by producing enantiomerically pure compounds with improved efficacy and reduced side effects.

In conclusion,2-Amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydrobenzobthiophene-3-carboxamide (CAS No. 438234-59-4) represents a promising lead compound with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders and cancer. Continued research into this molecule will likely yield valuable insights into its biological activity and mechanism of action.